Cas no 193954-48-2 (Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-)

• Product Name: Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-
• CAS No: 193954-48-2
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD34165692
• CID: 3861712
• PubChem ID: 85741392
• Update Time: 2025-11-01

Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-
• 4-(2,2,2-Trifluoro-1,1-dihydroxyethyl)benzonitrile
• BS-48106
• E75542
• MPZWKKOEOIBWPL-UHFFFAOYSA-N
• 193954-48-2

• MDL： MFCD34165692
• Inchi： 1S/C9H6F3NO2/c10-9(11,12)8(14,15)7-3-1-6(5-13)2-4-7/h1-4,14-15H
• InChI Key： MPZWKKOEOIBWPL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C#N)=CC=1)(O)O)(F)F

Computed Properties

• Exact Mass: 217.03506292g/mol
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.2Ų

Additional information on Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-

Benzonitrile, 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-

Benzonitrile, a versatile aromatic compound with a nitrile functional group, has been extensively studied and utilized in various chemical and pharmaceutical applications. The compound 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-benzonitrile, with CAS No. 193954-48-2, represents a unique derivative of benzonitrile that incorporates a trifluoro-substituted dihydroxyethyl group at the para position of the benzene ring. This substitution pattern introduces intriguing electronic and steric effects that have been leveraged in numerous research studies.

The synthesis of 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-benzonitrile typically involves multi-step organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective pathways for constructing this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions required for assembling the trifluoro-substituted side chain onto the benzonitrile framework. These methods not only enhance the yield but also minimize the generation of byproducts, aligning with green chemistry principles.

In terms of applications, benzonitrile derivatives are widely used as intermediates in pharmaceutical synthesis. The trifluorinated dihydroxyethyl group in this compound imparts unique properties such as increased lipophilicity and improved metabolic stability. These attributes make it an attractive candidate for drug design targeting various therapeutic areas. Recent studies have explored its potential as a building block for anti-inflammatory agents and anticancer drugs.

The chemical stability of 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-benzonitrile has also been a subject of interest. Researchers have investigated its resistance to hydrolysis under different pH conditions and temperatures. Findings indicate that the trifluorinated group significantly enhances the compound's stability compared to its non-fluorinated counterparts. This property is advantageous for applications requiring long-term shelf life or exposure to harsh environmental conditions.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound at a molecular level. These analyses provide insights into its conformational preferences and intermolecular interactions. For example, studies using computational chemistry tools have revealed that the trifluorinated group induces specific hydrogen bonding patterns that influence the overall solubility and bioavailability of the compound.

In summary, Benzonitrile, particularly its derivative 4-(2,2,2-trifluoro-1,1-dihydroxyethyl)-benzonitrile, continues to be a focal point in chemical research due to its versatile properties and wide-ranging applications. Ongoing studies aim to further elucidate its potential in drug development and material science while exploring innovative synthetic pathways to enhance its accessibility and affordability.